![molecular formula C16H12O2 B1240923 cis-4,5-Dihydroxy-4,5-dihydropyrene](/img/structure/B1240923.png)
cis-4,5-Dihydroxy-4,5-dihydropyrene
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Overview
Description
Cis-4,5-Dihydroxy-4,5-dihydropyrene is a member of phenanthrenes.
Scientific Research Applications
Environmental Impact and Biodegradation
Cis-4,5-Dihydroxy-4,5-dihydropyrene has been studied in the context of environmental science, particularly regarding its role in the biodegradation of polycyclic aromatic hydrocarbons (PAHs). Li et al. (1996) found this compound as a metabolite in the bacterial transformation of pyrene in marine environments, indicating its involvement in natural degradation processes (Li et al., 1996). Additionally, Heitkamp et al. (1988) reported its formation as a microbial ring-oxidation product during the degradation of pyrene by Mycobacterium species, further demonstrating its significance in the microbial catabolism of PAHs (Heitkamp et al., 1988).
Chemical Synthesis and Stereochemistry
The synthesis and stereochemical properties of this compound and related compounds have been a subject of interest. Bodwell et al. (2001) explored the synthesis of cis-10b,10c-dimethyl-10b,10c-dihydropyrene, providing insights into the structural characteristics of such compounds (Bodwell et al., 2001). Additionally, Yagi et al. (2008) conducted stereoselective syntheses to reassign configurations of cis and trans-N6-deoxyadenosine adducts derived from related polycyclic compounds, highlighting the complexity and importance of stereochemistry in these systems (Yagi et al., 2008).
Biological Effects and Interactions
The biological effects and interactions of this compound have been studied to some extent. For instance, Chang et al. (1979) examined the mutagenicity and cytotoxicity of benzo[a]pyrene 4,5-oxide, derived from cis-4,5-dihydroxy-4,5-dihydrobenzo[a]pyrene, revealing insights into its biological activity and potential health implications (Chang et al., 1979).
Applications in Bioremediation
The role of this compound in bioremediation has also been explored. Jin et al. (2016) investigated the degradation of pyrene by Pseudomonas sp. JPN2, where this compound was identified as an intermediate, providing insights into its potential applications in the bioremediation of aromatic contaminants (Jin et al., 2016).
Properties
Molecular Formula |
C16H12O2 |
---|---|
Molecular Weight |
236.26 g/mol |
IUPAC Name |
(4R,5S)-4,5-dihydropyrene-4,5-diol |
InChI |
InChI=1S/C16H12O2/c17-15-11-5-1-3-9-7-8-10-4-2-6-12(16(15)18)14(10)13(9)11/h1-8,15-18H/t15-,16+ |
InChI Key |
NIUGQCSXPHANNG-IYBDPMFKSA-N |
Isomeric SMILES |
C1=CC2=C3C(=C1)[C@@H]([C@@H](C4=CC=CC(=C43)C=C2)O)O |
SMILES |
C1=CC2=C3C(=C1)C(C(C4=CC=CC(=C43)C=C2)O)O |
Canonical SMILES |
C1=CC2=C3C(=C1)C(C(C4=CC=CC(=C43)C=C2)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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